Cas no 885522-63-4 (3-Iodo-4-methyl-1H-indazole)

3-Iodo-4-methyl-1H-indazole is a halogenated indazole derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the iodine substituent at the 3-position and the methyl group at the 4-position, make it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the synthesis of complex heterocyclic compounds. The indazole core provides a stable scaffold for further functionalization, while the iodine atom enhances reactivity in metal-catalyzed transformations. This compound is particularly valuable in medicinal chemistry for the development of kinase inhibitors and other biologically active molecules. High purity and consistent quality ensure reliable performance in synthetic applications.
3-Iodo-4-methyl-1H-indazole structure
3-Iodo-4-methyl-1H-indazole structure
Product Name:3-Iodo-4-methyl-1H-indazole
CAS No:885522-63-4
MF:C8H7IN2
MW:258.059053659439
MDL:MFCD07781537
CID:706653
PubChem ID:24728823
Update Time:2025-05-28

3-Iodo-4-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-4-methyl-1H-indazole
    • 1H-Indazole, 3-iodo-4-methyl-
    • 3-Iodo-4-methyl (1H)indazole
    • 3-iodo-4-methyl-2H-indazole
    • 3-iodo-4-methyl-1H-indazole(SALTDATA: FREE)
    • 3-Iodo-4-methyl-1H-indazole (ACI)
    • EN300-1137642
    • J-512682
    • MFCD07781537
    • 1H-Indazole,3-iodo-4-methyl-
    • W10500
    • CS-0186831
    • SCHEMBL14631680
    • DTXSID50646518
    • AKOS006221205
    • AB42686
    • 3-Iodo-4-methyl-1H-indazole, AldrichCPR
    • AS-54847
    • 885522-63-4
    • MDL： MFCD07781537
    • Inchi： 1S/C8H7IN2/c1-5-3-2-4-6-7(5)8(9)11-10-6/h2-4H,1H3,(H,10,11)
    • InChI Key： PXSVQQMMVAVJNA-UHFFFAOYSA-N
    • SMILES： IC1C2C(=CC=CC=2C)NN=1

Computed Properties

  • Exact Mass: 257.96500
  • Monoisotopic Mass: 257.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.933
  • Boiling Point: 368.6°C at 760 mmHg
  • Flash Point: 176.7°C
  • Refractive Index: 1.749
  • PSA: 28.68000
  • LogP: 2.47590

3-Iodo-4-methyl-1H-indazole Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

3-Iodo-4-methyl-1H-indazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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abcr
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3-Iodo-4-methyl-1H-indazole Production Method

Production Method 1

3176-63-4 3176-63-4
885522-63-4 885522-63-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide ;  2 h, rt
Reference
Synthesis of 3-indazolecarboxylic esters and amides via Pd-catalyzed carbonylation of 3-iodoindazoles
Buchstaller, Hans-Peter; Wilkinson, Kai; Burek, Kasimir; Nisar, Yasmin, Synthesis, 2011, (19), 3089-3098

3-Iodo-4-methyl-1H-indazole Raw materials

3-Iodo-4-methyl-1H-indazole Preparation Products

3-Iodo-4-methyl-1H-indazole Suppliers

Amadis Chemical Company Limited
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(CAS:885522-63-4)3-Iodo-4-methyl-1H-indazole
Order Number:A10587
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:49
Price ($):495.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:885522-63-4)3-Iodo-4-methyl-1H-indazole
A10587
Purity:99%
Quantity:25g
Price ($):495.0
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